Cas no 2223031-94-3 (5-(4-Tolyl)thiophene-2-boronic acid pinacol ester)

5-(4-Tolyl)thiophene-2-boronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its stable pinacol ester group enhances shelf life and handling convenience, while the thiophene core with a 4-tolyl substituent provides versatility in constructing conjugated systems for organic electronics and pharmaceuticals. The compound exhibits excellent reactivity with aryl and heteroaryl halides, enabling efficient synthesis of complex biaryl structures. Its compatibility with mild reaction conditions and low susceptibility to protodeboronation make it a reliable intermediate for fine chemical synthesis. The product is typically supplied with rigorous quality control to ensure consistent performance in demanding applications.

5-(4-Tolyl)thiophene-2-boronic acid pinacol ester structure

2223031-94-3 structure

Product Name:5-(4-Tolyl)thiophene-2-boronic acid pinacol ester

CAS No:2223031-94-3

MF:C₁₇H₂₁BO₂S

MW:300.223443746567

CID:5142098

Update Time:2025-10-29

5-(4-Tolyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 5-(4-Tolyl)thiophene-2-boronic acid pinacol ester
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[5-(4-methylphenyl)-2-thienyl]-
- 4,4,5,5-Tetramethyl-2-[5-(4-methylphenyl)-2-thienyl]-1,3,2-dioxaborolane
- Inchi： 1S/C17H21BO2S/c1-12-6-8-13(9-7-12)14-10-11-15(21-14)18-19-16(2,3)17(4,5)20-18/h6-11H,1-5H3
- InChI Key： LFUBBJVANAWFCL-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1SC(C2=CC=C(C)C=C2)=CC=1

5-(4-Tolyl)thiophene-2-boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T907833-5mg	5-(4-Tolyl)thiophene-2-boronic acid pinacol ester	2223031-94-3	95%	5mg	￥898.20	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T907833-25mg	5-(4-Tolyl)thiophene-2-boronic acid pinacol ester	2223031-94-3	95%	25mg	￥1,980.00	2022-08-31